Cas no 29706-59-0 (Lucidinprimeveroside)

• Product Name: Lucidinprimeveroside
• CAS No: 29706-59-0
• MF: C₂₆H₂₈O₁₄
• MW: 564.492129325867
• CID: 263613
• PubChem ID: 160180
• Update Time: 2025-09-28

Lucidinprimeveroside Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione,1-hydroxy-2-(hydroxymethyl)-3-[(6-O-b-D-xylopyranosyl-b-D-glucopyranosyl)oxy]-
• 4-Hydroxy-3-(hydroxymethyl)-9,10-dioxo-9,10-dihydro-2-anthracenyl 6-O-beta-D-xylopyranosyl-beta-D-glucopyranoside
• 9,10-anthracenedione, 1-hydroxy-2-(hydroxymethyl)-3-[(6-O-beta-D-xylopyranosyl-beta-D-glucopyranosyl)oxy]-
• Ophiohayatone B
• Lucidinprimeveroside
• Lucidin primeveroside
• Lucidin 3-O-beta-primveroside
• Lucidin 3-O-primeveroside
• Glucopyranoside, 4-hydroxy-3-(hydroxymethyl)-2-anthraquinonyl 6-O-beta-D- xylopyranosyl-, beta-D-
• Lucidin-primeveroside
• Lucidin primevoroside
• Lucidin-3-beta-primeveroside
• 1-hydroxy-2-(hydroxymethyl)-3-[(2S, 3R, 4S, 5S, 6R)-3, 4, 5-trihydroxy-6-[[(2S, 3R, 4S, 5R)-3, 4, 5-trihydroxyoxan-2-yl]oxymethyl]oxan-2-yl]oxyanthracene-9, 10-dione
• AKOS040760529
• 1-Hydroxy-2-(hydroxymethyl)-3-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-((((2S,3R,4S,5R)-3,4,5-trihydroxytetrahydro-2H-pyran-2-yl)oxy)methyl)tetrahydro-2H-pyran-2-yl)oxy)anthracene-9,10-dione
• lucidin 3-O-primveroside
• 1-hydroxy-2-(hydroxymethyl)-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2S,3R,4S,5R)-3,4,5-trihydroxytetrahydropyran-2-yl]oxymethyl]tetrahydropyran-2-yl]oxy-anthracene-9,10-dione
• CS-0138995
• SCHEMBL23522435
• DTXSID40952155
• CHEMBL521217
• HY-N8022
• 4-Hydroxy-3-(hydroxymethyl)-9,10-dioxo-9,10-dihydroanthracen-2-yl 6-O-pentopyranosylhexopyranoside
• CCRIS 4532
• E88947
• 1-hydroxy-2-(hydroxymethyl)-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxymethyl]oxan-2-yl]oxyanthracene-9,10-dione
• 29706-59-0
• NS00094501
• (-)-Ophiohayatone B
• (-)-Lucidin 3-O-beta-primeveroside
• 1-HYDROXY-2-(HYDROXYMETHYL)-3-{[(2S,3R,4S,5S,6R)-3,4,5-TRIHYDROXY-6-({[(2S,3R,4S,5R)-3,4,5-TRIHYDROXYOXAN-2-YL]OXY}METHYL)OXAN-2-YL]OXY}ANTHRACENE-9,10-DIONE
• FS-10655
• DA-55059

• Inchi： 1S/C26H28O14/c27-6-12-14(5-11-16(19(12)31)18(30)10-4-2-1-3-9(10)17(11)29)39-26-24(36)22(34)21(33)15(40-26)8-38-25-23(35)20(32)13(28)7-37-25/h1-5,13,15,20-28,31-36H,6-8H2/t13-,15-,20+,21-,22+,23-,24-,25+,26-/m1/s1
• InChI Key： NVKNRXOMCYTFJF-WFLOGZPDSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO[C@H]1[C@@H]([C@H]([C@@H](CO1)O)O)O)O)O)O)OC1C=C2C(C3C=CC=CC=3C(C2=C(C=1CO)O)=O)=O

Computed Properties

• Exact Mass: 564.14790556g/mol
• Monoisotopic Mass: 564.14790556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 40
• Rotatable Bond Count: 6
• Complexity: 918
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 233
• XLogP3: -2.1

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones

Additional information on Lucidinprimeveroside

Exploring Lucidinprimeveroside (CAS No. 29706-59-0): A Comprehensive Guide to Its Properties and Applications

In the realm of natural compounds, Lucidinprimeveroside (CAS No. 29706-59-0) stands out as a glycoside derivative with intriguing biological and chemical properties. This compound, often associated with the Rubiaceae family of plants, has garnered attention for its potential therapeutic and industrial applications. With the growing interest in plant-derived bioactive molecules, Lucidinprimeveroside has become a subject of research in fields such as phytochemistry, nutraceuticals, and cosmeceuticals. Its unique structure, combining a lucidin aglycone with a primeverose sugar moiety, contributes to its solubility and bioavailability, making it a promising candidate for further study.

The name Lucidinprimeveroside itself is a keyword-rich term that reflects its chemical identity. For researchers and industry professionals, understanding its CAS No. 29706-59-0 is crucial for accurate identification in databases and regulatory documents. The compound’s association with natural product chemistry and herbal medicine aligns with current trends favoring sustainable and plant-based solutions. As consumers increasingly seek clean-label ingredients and bioactive compounds, Lucidinprimeveroside presents an opportunity for innovation in formulations targeting health and wellness.

One of the most searched questions about Lucidinprimeveroside revolves around its biological activities. Preliminary studies suggest it may exhibit antioxidant and anti-inflammatory properties, though further clinical validation is needed. This aligns with the broader demand for natural antioxidants and anti-aging compounds in skincare and dietary supplements. Additionally, its role in plant defense mechanisms has sparked interest in agricultural applications, such as enhancing crop resilience without synthetic chemicals.

From a technical perspective, the extraction and purification of Lucidinprimeveroside require specialized techniques like chromatography and spectroscopic analysis. These methods ensure high purity, which is critical for research and commercial use. The compound’s stability under varying pH and temperature conditions is another area of exploration, particularly for formulators aiming to integrate it into functional foods or topical products.

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Looking ahead, the potential of Lucidinprimeveroside extends beyond its current applications. With advancements in biotechnology and synthetic biology, scalable production methods could unlock its commercial viability. Collaborative efforts between academia and industry will be key to harnessing its full potential, ensuring safety and efficacy in end products. As research progresses, Lucidinprimeveroside may well emerge as a cornerstone in the next generation of natural-derived innovations.